Cas no 69334-72-1 (3-chloro-1-methyl-azetidine hydrochloride)

• Product Name: 3-chloro-1-methyl-azetidine hydrochloride
• CAS No: 69334-72-1
• MF: C₄H₉Cl₂N
• MW: 142.026959180832
• MDL: MFCD31697834
• CID: 1735269
• PubChem ID: 19888366
• Update Time: 2025-09-27

3-chloro-1-methyl-azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-chloro-1-methyl-, hydrochloride
• 3-chloro-1-methyl-azetidine hydrochloride
• 3-CHLORO-1-METHYL-AZETIDINE HCL
• 3-Chloro-1-methylazetidine HCl
• SY344040
• 3-Chloro-1-methylazetidine hydrochloride
• 3-chloro-1-methyl-azetidinehydrochloride
• 69334-72-1
• PS-17232
• MFCD31697834
• SCHEMBL9682676
• 3-chloro-1-methylazetidine;hydrochloride
• 3-Chloro-1-methylazetidinehydrochloride
• P18477

• MDL： MFCD31697834
• Inchi： 1S/C4H8ClN.ClH/c1-6-2-4(5)3-6;/h4H,2-3H2,1H3;1H
• InChI Key： MCCWHJXTFWTLDH-UHFFFAOYSA-N
• SMILES： ClC1CN(C)C1.Cl

Computed Properties

• Exact Mass: 141.01137
• Monoisotopic Mass: 141.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines